Cas no 1617-55-6 ((+)-Gallocatechin)

(+)-Gallocatechin structure

Product Name:(+)-Gallocatechin

CAS No:1617-55-6

MF:C₁₅H₁₄O₇

MW:306.267465114594

MDL:MFCD06798946

CID:166235

PubChem ID:65084

Update Time:2025-04-19

(+)-Gallocatechin Chemical and Physical Properties

Names and Identifiers

- (2R,3S)-2-(3,4,5-Trihydroxyphenyl)chroman-3,5,7-triol
- (+)-gallocatechin
- 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-rel-
- gallocatechol
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- Dl-gallocatechin
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, trans-(+-)-
- UNII-HEJ6575V1X
- (2R,3S)-2-(3,4,5-Trihydroxy-phenyl)-1-benzopyran-3,5,7-triol
- 4-{1-Butyl-9-[1-(4,6-dimethyl-pyrimidine-5-carbonyl)-4-methyl-piperidin-4-yl]-2-oxo-3,0-diaza-spiro[5.5]undec-3-ylmethyl}-piperidine-1-carboxylic acid methyl ester
- NS00094555
- (2R*,3S*)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- CS-0022247
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-rel-
- (2R,3S)-flavan-3,5,7,3',4',5'-hexol
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-
- BDBM50135165
- (2R,3S)-gallocatechin
- CHEBI:31018
- (2R,3S)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- MEGxp0_000240
- LMPK12020002
- AKOS022180463
- (2R*,3S*)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- DTXSID10914220
- E80664
- (2R,3S)-flavan-3,3',4',5,5',7-hexol
- (2R,3S)-(+)-gallocatechin
- (+)-gallocatechol
- CHEMBL125743
- 1617-55-6
- (+-)-Gallocatechol
- NSC674038
- CHEBI:68330
- Gallocatechin
- ACon1_000994
- 970-73-0
- CCG-267530
- S9048
- NSC-674038
- (+)-trans-3,3',4',5,5',7-Hexahydroxyflavan
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans)-
- (2R*,3S*)- 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- HEJ6575V1X
- AC-34513
- NSC 674038
- AS-78230
- rel-(2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- (+-)-Gallocatechin
- XG171201
- SCHEMBL3872234
- Casuarin
- d-Gallocatechin
- 2H-1-Benzopyran-3,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans-)
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-,(2R,3S)-
- NCGC00169777-01
- NCI60_026203
- (2R,3S)-2-(3,4,5-Trihydroxy-phenyl)-chroman-3,5,7-triol
- HY-N0521A
- Gallocatechol, (+-)-
- (+)-Gallocatechin
- MDL： MFCD06798946
- Inchi： 1S/C15H14O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-4,12,15-21H,5H2/t12-,15+/m0/s1
- InChI Key： XMOCLSLCDHWDHP-SWLSCSKDSA-N
- SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=C(C(=C(C=1)O)O)O)O)O)O

Computed Properties

Exact Mass: 306.073953
Monoisotopic Mass: 306.073953
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 131

Experimental Properties

Density: 1.695
Boiling Point: 685.6°Cat760mmHg
Flash Point: 368.5°C
Refractive Index: 1.775
PSA: 130.61000
LogP: 1.25170

(+)-Gallocatechin Pricemore >>

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